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Compound of Interest

Compound Name: Dbedc

Cat. No.: B14117655

This guide provides a comprehensive comparison of the long-term efficacy of
Dodecylbenzenesulfonic Acid Bisethylenediamine Copper Complex Salt (1) (DBEDC)
application schedules with other alternatives for disease control. The information is intended for
researchers, scientists, and professionals involved in the development of agricultural
fungicides.

Comparative Efficacy of DBEDC

DBEDC is a copper-based fungicide primarily utilized for the control of fungal diseases in
various crops. Efficacy studies have demonstrated its effectiveness, particularly against
powdery mildew.
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Experimental Protocols

Detailed experimental protocols for the studies cited are not available in the public domain.
However, a general methodology for assessing fungicide efficacy can be outlined.

General Experimental Workflow for Fungicide Efficacy Trial:
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Caption: Generalized workflow for a fungicide efficacy trial.

Signaling Pathways
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No specific signaling pathways in fungal or plant cells have been identified as the direct target
of DBEDC in the provided search results. As a copper-based fungicide, DBEDC is understood
to have a broad-spectrum, multi-site mode of action. The cupric ions (Cu2+) released from the
complex are believed to denature proteins and enzymes within the fungal cells, leading to a
general disruption of cellular processes and eventual cell death. This non-specific mode of
action is a key difference from many modern, single-site fungicides that target specific enzymes
or steps in a metabolic pathway.
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Caption: Mode of action for copper-based fungicides like DBEDC.

Conclusion
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DBEDC is an effective copper-based fungicide for the control of powdery mildew and other
fungal diseases, with preventative application schedules showing significant efficacy. While
direct, long-term comparative studies with detailed quantitative data are not readily available in
the public domain, existing research indicates its utility in disease management. The lack of a
specific signaling pathway target is characteristic of its broad-spectrum, multi-site inhibitory
action, which can be an advantage in managing fungicide resistance. Further research with
standardized protocols and data reporting would be beneficial for a more direct comparison
with newer, single-site fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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